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Compound of Interest

Compound Name:
Cyanomethyl

methyl(phenyl)carbamodithioate

Cat. No.: B1354254 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with

Cyanomethyl methyl(phenyl)carbamodithioate. Adherence to these guidelines is critical to

ensure a safe laboratory environment and responsible chemical management.

Cyanomethyl methyl(phenyl)carbamodithioate is classified as a skin sensitizer, which

means that repeated exposure may cause an allergic skin reaction.[1] While some safety data

sheets may not classify it as a hazardous substance under broader GHS criteria, the potential

for skin sensitization necessitates careful handling and the use of appropriate personal

protective equipment (PPE).

Essential Safety Information at a Glance
For quick reference, the following table summarizes the key safety and physical data for

Cyanomethyl methyl(phenyl)carbamodithioate.
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Property Value Reference

Chemical Name

Cyanomethyl

methyl(phenyl)carbamodithioat

e

[1]

CAS Number 76926-16-4 [1]

Molecular Formula C₁₀H₁₀N₂S₂ [1]

Molecular Weight 222.33 g/mol [1]

Appearance
White to orange to green

powder/crystal
[2]

Melting Point 88-92 °C [1]

GHS Hazard Class Skin Sensitizer, Category 1 [1]

Hazard Statement
H317: May cause an allergic

skin reaction
[1]

Signal Word Warning [1]

Pictogram GHS07 (Exclamation Mark) [1]

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible materials. Keep

container tightly closed.

Operational Plan: A Step-by-Step Guide to Safe
Handling
This operational plan provides a procedural workflow for handling Cyanomethyl
methyl(phenyl)carbamodithioate from preparation to disposal, minimizing the risk of

exposure and ensuring a safe working environment.

Pre-Handling Preparations
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Risk Assessment: Before beginning any work, conduct a thorough risk assessment specific

to your experimental protocol.

Designated Area: All handling of Cyanomethyl methyl(phenyl)carbamodithioate should be

performed in a designated area, such as a certified chemical fume hood, to minimize

inhalation exposure.

Assemble PPE: Ensure all necessary personal protective equipment is readily available and

in good condition.

Eye Protection: Chemical splash goggles are mandatory.

Hand Protection: Wear chemical-resistant gloves. While specific breakthrough time data

for this compound is not readily available, based on general guidance for

dithiocarbamates, nitrile gloves with a minimum thickness of 4-5 mils are recommended

for incidental contact. For prolonged contact or immersion, heavier-duty gloves may be

required. Always inspect gloves for any signs of degradation or punctures before and

during use.

Body Protection: A buttoned lab coat must be worn.

Emergency Equipment: Confirm that a safety shower and eyewash station are accessible

and in working order.

Handling Procedures
Weighing: Weigh the solid chemical within the chemical fume hood to prevent the dispersion

of dust.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not generate

dust or aerosols.

Post-Handling Procedures
Decontamination:
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Work Surfaces: Clean all work surfaces where the chemical was handled with an

appropriate solvent (e.g., ethanol or isopropanol) followed by soap and water.

Equipment: Decontaminate all glassware and equipment that came into contact with the

chemical.

Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and

before leaving the laboratory.

Disposal Plan: Responsible Chemical Waste
Management
All waste materials contaminated with Cyanomethyl methyl(phenyl)carbamodithioate must

be treated as hazardous waste.

Solid Waste:

Collect all contaminated solid waste, including unused chemical, contaminated gloves,

weigh boats, and paper towels, in a clearly labeled, sealed hazardous waste container.

Liquid Waste:

Collect all liquid waste containing Cyanomethyl methyl(phenyl)carbamodithioate in a

dedicated, sealed, and clearly labeled hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

Dithiocarbamates can be unstable in acidic conditions.

Disposal:

Arrange for the disposal of all hazardous waste through your institution's environmental

health and safety (EHS) office or a licensed hazardous waste disposal contractor.

Emergency Procedures
Skin Contact: Immediately remove contaminated clothing and flush the affected area with

copious amounts of water for at least 15 minutes. Seek medical attention if irritation or a rash
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develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visualizing the Workflow for Safe Handling
The following diagram illustrates the key steps and decision points for the safe handling of

Cyanomethyl methyl(phenyl)carbamodithioate.
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Caption: Workflow for the safe handling of Cyanomethyl methyl(phenyl)carbamodithioate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyanomethyl methyl(phenyl)carbamodithioate 98 HPLC 76926-16-4 [sigmaaldrich.com]

2. Cyanomethyl Methyl(phenyl)carbamodithioate | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Cyanomethyl methyl(phenyl)carbamodithioate]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1354254#personal-protective-
equipment-for-handling-cyanomethyl-methyl-phenyl-carbamodithioate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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